Cas no 57702-72-4 (1-aminopent-4-yn-2-ol)

1-Aminopent-4-yn-2-ol is a versatile alkyne-containing amino alcohol with applications in organic synthesis and pharmaceutical research. Its structure features both an amine and a hydroxyl group, along with a terminal alkyne moiety, enabling diverse reactivity, including click chemistry via copper-catalyzed azide-alkyne cycloaddition (CuAAC). The compound serves as a valuable building block for the preparation of heterocycles, peptidomimetics, and bioactive molecules. Its bifunctional nature allows for selective modifications, facilitating the development of targeted molecular probes or drug candidates. The terminal alkyne group also supports Sonogashira coupling and other metal-catalyzed transformations. Suitable for controlled functionalization, it is commonly used in medicinal chemistry and materials science.

1-aminopent-4-yn-2-ol structure

Product Name:1-aminopent-4-yn-2-ol

CAS No:57702-72-4

MF:C₅H₉NO

MW:99.1310613155365

MDL:MFCD21662221

CID:5242010

PubChem ID:65987055

Update Time:2025-06-06

1-aminopent-4-yn-2-ol Chemical and Physical Properties

Names and Identifiers

- 4-Pentyn-2-ol, 1-amino-
- 1-aminopent-4-yn-2-ol
- MDL： MFCD21662221
- Inchi： 1S/C5H9NO/c1-2-3-5(7)4-6/h1,5,7H,3-4,6H2
- InChI Key： ZVZGGDQXPNJDCH-UHFFFAOYSA-N
- SMILES： C(N)C(O)CC#C

Computed Properties

Exact Mass: 99.068413911g/mol
Monoisotopic Mass: 99.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 81.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 46.2Å²

1-aminopent-4-yn-2-ol Pricemore >>

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